Cas no 62874-52-6 ((+)-hecubine)

• Product Name: (+)-hecubine
• CAS No: 62874-52-6
• MF: C₂₀H₂₆N₂O
• MW: 310.433245182037
• CID: 2062596
• PubChem ID: 11438319
• Update Time: 2025-04-21

(+)-hecubine Chemical and Physical Properties

Names and Identifiers

• (+)-hecubine
• Hecubine
• N(1)-methylvoaphylline
• (1aR,13S,13aS)-13-Ethyl-1a,4,5,10,11,12,13,13a-octahydro-10-methyl-2H-3,13-methanooxireno[9,10]azacycloundecino[5,4-b]indole
• N-Methylvoaphylline
• 62874-52-6
• AKOS040761819
• (15S,16S,18R)-15-ethyl-11-methyl-17-oxa-1,11-diazapentacyclo[13.4.1.04,12.05,10.016,18]icosa-4(12),5,7,9-tetraene
• (15S,16S,18R)-15-ethyl-11-methyl-17-oxa-1,11-diazapentacyclo(13.4.1.04,12.05,10.016,18)icosa-4(12),5,7,9-tetraene
• CS-0158875

• Inchi： 1S/C20H26N2O/c1-3-20-10-8-17-15(14-6-4-5-7-16(14)21(17)2)9-11-22(13-20)12-18-19(20)23-18/h4-7,18-19H,3,8-13H2,1-2H3/t18-,19-,20+/m1/s1
• InChI Key： XUDAGNVXWJRKJD-AQNXPRMDSA-N
• SMILES： O1[C@@H]2CN3CCC4C5C=CC=CC=5N(C)C=4CC[C@@](CC)(C3)[C@H]12

Computed Properties

• Exact Mass: 310.204513457g/mol
• Monoisotopic Mass: 310.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.465
• Topological Polar Surface Area: 20.7Ų

Experimental Properties

• Color/Form: Oil

(+)-hecubine Security Information

• Storage Condition：Store at room temperature, 2-8 ℃ is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Quebrachamine alkaloids Quebrachamine alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Quebrachamine alkaloids